Cas no 1437458-13-3 (6-tert-butyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid)

• Product Name: 6-tert-butyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• CAS No: 1437458-13-3
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• MDL: MFCD24682942
• CID: 4604637
• PubChem ID: 76145226
• Update Time: 2025-05-26

6-tert-butyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(tert-Butyl)-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-(1,1-dimethylethyl)-1-(1-methylethyl)-
• 6-tert-butyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-tert-butyl-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• BBL036281
• STL485505
• AKOS021982229
• F2185-0022
• 1437458-13-3
• 6-(tert-butyl)-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• VS-13402
• EN300-265829
• 6-TERT-BUTYL-1-ISOPROPYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXYLIC ACID
• SCHEMBL26695438
• ALBB-035275

• MDL： MFCD24682942
• Inchi： 1S/C14H19N3O2/c1-8(2)17-12-10(7-15-17)9(13(18)19)6-11(16-12)14(3,4)5/h6-8H,1-5H3,(H,18,19)
• InChI Key： JFZGPLUCLKEWQK-UHFFFAOYSA-N
• SMILES： C12N(C(C)C)N=CC1=C(C(O)=O)C=C(C(C)(C)C)N=2

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 377.7±42.0 °C at 760 mmHg

6-tert-butyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 6-tert-butyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

6-Tert-butyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1437458-13-3, known as 6-tert-butyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are heterocyclic compounds with a fused pyrazole and pyridine ring system. The tert-butyl and propan-2-yl substituents on the pyrazolopyridine core contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery, particularly as scaffolds for developing kinase inhibitors and other bioactive molecules. The carboxylic acid group at the 4-position of the pyrazolopyridine ring adds another layer of functionality, enabling this compound to participate in various chemical reactions, such as esterification or amidation, which are crucial for drug delivery and targeting.

The synthesis of 6-tert-butyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid typically involves a multi-step process that includes cyclization reactions to form the pyrazolopyridine core. Researchers have optimized these reactions to achieve high yields and selectivity. For instance, a recent study demonstrated the use of microwave-assisted synthesis to accelerate the formation of the heterocyclic ring system, significantly reducing reaction times while maintaining product quality.

One of the most promising applications of this compound lies in its potential as a biological probe or lead compound in drug development. Its structure suggests that it may interact with various protein targets, such as kinases or G-protein coupled receptors (GPCRs), which are implicated in numerous diseases. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a valuable starting point for further optimization.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The rigid and planar structure of the pyrazolopyridine core makes it an attractive candidate for use in organic electronics. Researchers have investigated its potential as an electron transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. Initial results indicate that this compound could enhance device performance by improving charge transport properties.

The tert-butyl substituent plays a critical role in modulating the physical properties of this compound. Its bulky nature increases the molecule's lipophilicity, which is beneficial for improving membrane permeability and bioavailability. On the other hand, the propan-2-yl group contributes to the molecule's stability and solubility in organic solvents, making it easier to handle during synthesis and purification.

From an environmental perspective, understanding the fate and toxicity of 6-tert-butyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is essential for ensuring its safe use in industrial and therapeutic applications. Recent eco-toxicological studies have assessed its potential impact on aquatic organisms and soil microorganisms. These studies suggest that while the compound exhibits low acute toxicity, long-term exposure effects require further investigation.

In conclusion, 6-Tert-butyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for future research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both medicinal chemistry and materials science.